Cas no 502509-14-0 (null)

• Product Name: null
• CAS No: 502509-14-0
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 933425
• PubChem ID: 45086330
• Update Time: 2025-04-19

null Chemical and Physical Properties

Names and Identifiers

• null
• LogP
• Ethanone, 1-[4-(2-hydroxyethyl)-2-pyridinyl]- (9CI)
• DTXSID10964543
• 1-[4-(2-Hydroxyethyl)pyridin-2-yl]ethan-1-one
• 502509-14-0
• SCHEMBL13813279

• Inchi： 1S/C9H11NO2/c1-7(12)9-6-8(3-5-11)2-4-10-9/h2,4,6,11H,3,5H2,1H3
• InChI Key： GJGLFVMFYQRLIG-UHFFFAOYSA-N
• SMILES： OCCC1C=CN=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19